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Introduction

Bis(cyclopropylmethyl)amine hydrochloride (CAS 405879-09-6) is a secondary amine
building block of significant interest in medicinal chemistry and synthetic applications. The
incorporation of cyclopropylmethyl moieties into molecular scaffolds is a well-established
strategy for introducing conformational rigidity and improving metabolic stability.[1] The strained
three-membered ring offers unique electronic properties and a high fraction of sp3 character,
which can favorably influence a molecule's pharmacokinetic and pharmacodynamic profile.
This guide provides a comprehensive overview of the physicochemical properties, synthesis,
analytical characterization, applications, and safety protocols associated with
Bis(cyclopropylmethyl)amine hydrochloride.

Physicochemical and Structural Properties

Bis(cyclopropylmethyl)amine hydrochloride is the salt form of the parent secondary amine,
N,N-bis(cyclopropylmethyl)amine. The hydrochloride form typically enhances stability and
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water solubility, making it more amenable to handling and use in various reaction conditions.
While specific experimental data for properties such as melting point and solubility are not
widely published, it is expected to be a crystalline solid at room temperature, similar to related
amine hydrochlorides like cyclopropanemethylamine hydrochloride (m.p. 200 °C)[2] and (1-
cyclopropyl)cyclopropylamine hydrochloride (decomposes >135 °C).[3]

Table 1: Core Properties of Bis(cyclopropylmethyl)amine Hydrochloride

Property Value Source
CAS Number 405879-09-6 [4]
Molecular Formula CsH16CIN [4]
Molecular Weight 161.68 g/mol [4]
bis(cyclopropylmethyl)amine;h
IUPAC Name (cy p i 2 [4]
ydrochloride
bis(cyclopropylmethyl)amine
Synonyms [4]
HCI
Canonical SMILES ClCCi1CNcCcezacea.Cl [4]

SQDZKLOBUZYIMX-
InChl Key [4]
UHFFFAOYSA-N

Appearance Expected to be a solid Inferred from analogs[2][3]

Expected to be soluble in
o water and polar organic
Solubility ) Inferred from structure
solvents like methanol and

DMSO.

Synthesis and Purification

The synthesis of Bis(cyclopropylmethyl)amine hydrochloride can be logically approached in
two primary stages: first, the synthesis of the free base, N,N-bis(cyclopropylmethyl)amine,
followed by its conversion to the hydrochloride salt. A robust method for the synthesis of the
free base is via the bis-alkylation of a primary amine.[5]

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.ottokemi.com/amine-salts/7252-53-1.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC3170198/
https://www.benchchem.com/product/b2710176/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bis-cyclopropylmethyl-amine-hydrochloride
https://www.aifchem.com/product-ACMWAE012
https://www.aifchem.com/product-ACMWAE012
https://www.aifchem.com/product-ACMWAE012
https://www.aifchem.com/product-ACMWAE012
https://www.aifchem.com/product-ACMWAE012
https://www.aifchem.com/product-ACMWAE012
https://www.aifchem.com/product-ACMWAE012
https://www.ottokemi.com/amine-salts/7252-53-1.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC3170198/
https://www.benchchem.com/product/b2710176/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bis-cyclopropylmethyl-amine-hydrochloride
https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2025-mr52d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2710176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Synthesis of N,N-bis(cyclopropylmethyl)amine (Free
Base)

A plausible and documented approach involves the N-alkylation of cyclopropylmethylamine
with (bromomethyl)cyclopropane.[5] This method utilizes a strong base to deprotonate the
amine, facilitating nucleophilic attack on the alkyl halide.

Part 1: Free Base Synthesis

NaH, DMF Base/Salvent

lleq
((Bromomethyl)cyclopropane]
——>

LN,N-bis(cyclopropylmethyl)amine)
1.1eq A

Y

(Cyclopropylmethylamine) Precipitation

Part 2: Hydrochloride Salt Formation

HClin Diethyl Ether —»(Bis(cyclopropylmethyl)amine

>{__hydrochloride (Product)

Click to download full resolution via product page

Caption: Synthetic workflow for Bis(cyclopropylmethyl)amine hydrochloride.

Experimental Protocol: Synthesis and Salt Formation

Disclaimer: This protocol is a representative procedure based on analogous reactions and
should be adapted and optimized under appropriate laboratory settings.

Part A: Synthesis of N,N-bis(cyclopropylmethyl)amine[5]
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e Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, thermometer, and nitrogen inlet, add sodium hydride (NaH, 60% dispersion in mineral
oil, 1.2 equivalents) and anhydrous N,N-dimethylformamide (DMF).

e Amine Addition: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of
cyclopropylmethylamine (1.0 equivalent) in anhydrous DMF.

» Activation: Allow the mixture to stir at room temperature for 30-60 minutes until hydrogen
evolution ceases.

» Alkylation: Cool the mixture back to 0 °C and add a solution of (bromomethyl)cyclopropane
(1.1 equivalents) in anhydrous DMF dropwise, maintaining the temperature below 10 °C.

o Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours,
monitoring by TLC or GC-MS until the starting amine is consumed.

o Workup: Carefully quench the reaction by the slow addition of water at 0 °C. Extract the
agueous mixture with diethyl ether or ethyl acetate (3x). Combine the organic layers, wash
with brine, dry over anhydrous sodium sulfate (Na=S0Oa), filter, and concentrate under
reduced pressure.

 Purification: The crude product can be purified by fractional distillation under vacuum or by
column chromatography on silica gel.

Part B: Formation of the Hydrochloride Salt[3][6]

 Dissolution: Dissolve the purified N,N-bis(cyclopropylmethyl)amine free base in anhydrous
diethyl ether.

o Precipitation: Cool the solution to 0 °C. Slowly add a 2.0 M solution of hydrogen chloride
(HCI) in diethyl ether dropwise with vigorous stirring.

« |solation: The hydrochloride salt will precipitate as a solid. Continue stirring at 0 °C for 1-2
hours to ensure complete precipitation.

» Finishing: Collect the solid product by vacuum filtration. Wash the filter cake with cold,
anhydrous diethyl ether and dry in vacuo over phosphorus pentoxide (P4O10) to yield
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Bis(cyclopropylmethyl)amine hydrochloride.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and structure of

the final product. While specific, measured spectra for this exact compound are not publicly

available, the expected spectral features can be reliably predicted based on its structure and

data from closely related analogs.[7]

Table 2: Predicted Spectroscopic Data

Technique

Expected Features

1H NMR

(Predicted in CDCls or D20)- ~9.5-11.0 ppm
(broad s, 2H): N-H protons of the ammonium
salt.- ~2.9-3.2 ppm (d, 4H): Methylene protons (-
CH:-) adjacent to the nitrogen.- ~1.0-1.3 ppm
(m, 2H): Methine protons (-CH-) of the
cyclopropyl rings.- ~0.6-0.8 ppm (m, 4H):
Methylene protons of the cyclopropyl rings.-
~0.3-0.5 ppm (m, 4H): Methylene protons of the
cyclopropyl rings.

13C NMR

(Predicted)- ~55-60 ppm: Methylene carbons (-
CHz2-).- ~8-12 ppm: Methine carbons (-CH-).-
~3-6 ppm: Methylene carbons of the cyclopropyl

rings.

Mass Spec (ESI+)

m/z ~126.15: Calculated for the free base
[M+H]* (CsH1eN*). Fragmentation would likely

show loss of a cyclopropylmethyl group.

IR Spectroscopy

(KBr Pellet or Nujol Mull)- ~2400-2800 cm~1
(broad): N-H stretching of the secondary
ammonium salt.- ~2950-3050 cm~1: C-H
stretching of the cyclopropyl and methylene
groups.- ~1020 cm~1: Characteristic C-C

stretching of the cyclopropane ring.
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Quality Control Protocol: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is the primary technique for structural confirmation and
purity assessment.

o Sample Preparation: Accurately weigh 5-10 mg of the hydrochloride salt and dissolve it in
~0.6 mL of a suitable deuterated solvent (e.g., DMSO-ds, D20, or CD30D) in a standard 5
mm NMR tube.

 Instrument Setup: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

* 1H NMR Acquisition: Acquire a standard one-dimensional proton spectrum with a sufficient
number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

o Data Processing: Process the spectrum by applying Fourier transformation, phase
correction, and baseline correction.

e Analysis: Integrate all signals and reference the spectrum (e.g., to the residual solvent peak).
Compare the chemical shifts, splitting patterns, and integration values to the predicted
structure to confirm identity. Assess purity by identifying any signals corresponding to
solvents or impurities.

Applications in Research and Drug Development

The cyclopropylamine moiety is a privileged structural motif in medicinal chemistry.[1] Its
presence can confer several advantageous properties, including:

o Metabolic Stability: The high C-H bond dissociation energy of the cyclopropane ring makes it
less susceptible to oxidative metabolism by cytochrome P450 enzymes.

o Conformational Constraint: The rigid ring structure reduces the number of available
conformations, which can lead to higher binding affinity and selectivity for a biological target.

e Enzyme Inhibition: Cyclopropylamines are known mechanism-based inhibitors of flavin-
dependent enzymes like Monoamine Oxidase (MAO) and Lysine-Specific Demethylase 1
(LSD1).
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Bis(cyclopropylmethyl)amine hydrochloride serves as a valuable secondary amine building
block. It can be readily incorporated into larger molecules via standard synthetic
transformations such as reductive amination, amide coupling, or further N-alkylation to
generate diverse libraries of compounds for screening.

Synthetic Transformations Tetmiial BociEs

Reductive Amination ] ]
(with R-CHO, NaBH(OAc)s) J |~ T Tertiary Amine

Starting Material T
. N\ .
Bis(cyclopropylmethyl)amine | N-Alkylation : :
[ (from Hydrochloride Salt) ) ™| (with R-Br) | Tertiary Amine
Amide Coupling Tertiary Amide
(with R-COCI)

Click to download full resolution via product page

Caption: Synthetic utility of the title compound as an intermediate.

Safety and Handling

Bis(cyclopropylmethyl)amine hydrochloride is classified as an irritant. Adherence to
standard laboratory safety practices is mandatory.

e GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[4]

o Personal Protective Equipment (PPE): Wear safety glasses with side shields, a lab coat, and
chemical-resistant gloves (e.g., nitrile).

« Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
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handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep
away from strong oxidizing agents and strong bases.

First Aid:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical attention.

o Skin: Flush skin with plenty of water. Remove contaminated clothing. Get medical
attention if irritation develops.

o Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

o Ingestion: Do NOT induce vomiting. If conscious, rinse mouth and give water to drink. Get
medical attention immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b2710176?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2710176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

